Cas no 87549-50-6 (4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture)

4-(Diethylphosphono)-3-methyl-2-butenenitrile is an organophosphorus compound featuring a diethylphosphono group and a nitrile functionality, existing as an E/Z isomeric mixture. This compound serves as a versatile intermediate in organic synthesis, particularly in Horner-Wadsworth-Emmons (HWE) reactions, where it facilitates the formation of α,β-unsaturated nitriles with high selectivity. The presence of both phosphonate and nitrile groups enhances its reactivity in carbon-carbon bond-forming transformations. The E/Z mixture offers flexibility in synthetic applications, allowing access to diverse structural motifs. Its stability and well-defined reactivity make it suitable for use in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound is typically handled under inert conditions to preserve its integrity.

4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture structure

87549-50-6 structure

Product Name:4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture

CAS No:87549-50-6

MF:C₉H₁₆NO₃P

MW:217.202003479004

MDL:MFCD09840460

CID:655221

PubChem ID:329763164

Update Time:2025-10-15

4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid, (3-cyano-2-methyl-2-propenyl)-, diethyl ester
- 4-(DIETHYLPHOSPHONO)-3-METHYL-2-BUTENENITRILE
- Diethyl [(2E)-3-cyano-2-methyl-2-propen-1-yl]phosphonate
- 2-Methoxy-benzalmalonsaeure-diaethylester
- 4-(Diethylphosphono)-3-methyl-2-butenenitrile, E
- diethyl 3-cyano-2-methylprop-2-enyl-phosphonate
- Diethyl 3-methyl-4-phosphonocrotononitrile
- diethyl o-methoxybenzylidenemalonate
- Z mixture
- Diethyl P-(3-cyano-2-methyl-2-propen-1-yl)phosphonate (ACI)
- Phosphonic acid, (3-cyano-2-methyl-2-propenyl)-, diethyl ester (9CI)
- Phosphonic acid, (3-cyano-2-methylallyl)-, diethyl ester (7CI)
- 87549-50-6
- 4-Diethoxyphosphoryl-3-methylbut-2-enenitrile
- DB-252821
- diethyl (2-methyl-3-cyano-2-propenyl)phosphonate
- diethyl (3-cyano-2-methylprop-2-en-1-yl)phosphonate
- P-(3-Cyano-2-methyl-2-propen-1-yl)phosphonic Acid Diethyl Ester
- AKOS028114155
- 4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture
- MDL： MFCD09840460
- Inchi： 1S/C9H16NO3P/c1-4-12-14(11,13-5-2)8-9(3)6-7-10/h6H,4-5,8H2,1-3H3
- InChI Key： OPUURRZDCJCVGT-UHFFFAOYSA-N
- SMILES： N#CC=C(CP(OCC)(OCC)=O)C

Computed Properties

Exact Mass: 217.08700
Monoisotopic Mass: 217.08678037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 59.3Å²

Experimental Properties

Boiling Point: 118-120°C@0.2mmHg
PSA: 69.13000
LogP: 2.72238

4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

4-(Diethylphosphono)-3-methyl-2-butenenitrile, E/Z mixture Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	712965-500MG	Diethyl (3-cyano-2-methylallyl)phosphonate	87549-50-6	≥97%	500MG	￥789.09	2022-02-24
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